Cas no 89391-76-4 (3-methylpyrazine-2-sulfonamide)

• Product Name: 3-methylpyrazine-2-sulfonamide
• CAS No: 89391-76-4
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• MDL: MFCD24364625
• CID: 711683
• PubChem ID: 20161023
• Update Time: 2026-04-29

3-methylpyrazine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinesulfonamide,3-methyl-
• Pyrazinesulfonamide, 3-methyl- (9CI)
• 3-methylpyrazine-2-sulfonamide

• MDL： MFCD24364625

Additional information on 3-methylpyrazine-2-sulfonamide

Introduction to 3-methylpyrazine-2-sulfonamide (CAS No. 89391-76-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-methylpyrazine-2-sulfonamide, identified by the chemical identifier CAS No. 89391-76-4, is a heterocyclic sulfonamide derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazine family, a class of nitrogen-containing heterocycles that are widely recognized for their role in pharmaceuticals, agrochemicals, and material sciences. The presence of both a methyl group and a sulfonamide moiety in its molecular structure endows 3-methylpyrazine-2-sulfonamide with distinct chemical and pharmacological characteristics, making it a promising candidate for further investigation.

The sulfonamide functional group is particularly noteworthy, as it is a well-documented pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The sulfonamide group in 3-methylpyrazine-2-sulfonamide not only contributes to its solubility in polar solvents but also enhances its potential for binding to biological macromolecules. This property has been exploited in the development of various therapeutic agents, including antibiotics, antivirals, and anti-inflammatory drugs. The pyrazine ring, on the other hand, provides additional opportunities for structural modifications and functionalization, allowing chemists to tailor the compound’s properties for specific applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 3-methylpyrazine-2-sulfonamide more accurately. These studies have suggested that the compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to diseases such as diabetes, cancer, and neurodegenerative disorders. For instance, preliminary computational studies have indicated that 3-methylpyrazine-2-sulfonamide could interact with key residues in enzymes like α-glucosidase, potentially leading to the development of novel treatments for glucose metabolism disorders.

In addition to its potential therapeutic applications, 3-methylpyrazine-2-sulfonamide has shown promise in the field of agrochemicals. The compound’s ability to modulate plant growth regulators has been explored in several laboratory experiments. Researchers have observed that low concentrations of 3-methylpyrazine-2-sulfonamide can enhance seed germination rates and improve stress tolerance in certain plant species. These findings suggest that the compound could be developed into a sustainable agricultural input, helping to increase crop yields while minimizing environmental impact.

The synthesis of 3-methylpyrazine-2-sulfonamide is another area of active research. Chemists have developed several efficient synthetic routes that leverage modern catalytic methods and green chemistry principles. One such approach involves the reaction of 2-amino-3-methylpyridine with sulfur trioxide monohydrate under controlled conditions, followed by purification steps to isolate the desired product. This method is favored for its high yield and relatively mild reaction conditions, making it suitable for large-scale production.

From a regulatory perspective, 3-methylpyrazine-2-sulfonamide (CAS No. 89391-76-4) is not classified as a hazardous or controlled substance under current international guidelines. This classification simplifies its handling, transportation, and commercialization, making it more accessible for research and industrial applications. However, it is essential for laboratories and manufacturers to adhere to good manufacturing practices (GMP) when working with this compound to ensure safety and quality control.

The growing interest in 3-methylpyrazine-2-sulfonamide has also spurred innovation in analytical techniques for its characterization. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed methods to confirm the identity and purity of the compound. These techniques provide valuable data for understanding its chemical behavior and interactions with biological systems.

Future research directions for 3-methylpyrazine-2-sulfonamide include exploring its potential as an intermediate in drug synthesis and developing novel derivatives with enhanced biological activity. The combination of sulfonamide chemistry with other functional groups may lead to compounds with improved efficacy against a wide range of diseases. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,3-methylpyrazine-2-sulfonamide (CAS No. 89391-76-4) is a versatile compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational modeling, position it as a valuable asset for researchers seeking innovative solutions in drug discovery and agricultural science. As our understanding of this compound continues to evolve, so too will its applications across multiple domains of science and technology.